Silicon monoxide

• IUPAC Name: oxosilicon
• InChI: InChI=1S/OSi/c1-2
• InChI Key: LIVNPJMFVYWSIS-UHFFFAOYSA-N
• Canonical SMILES: O=[Si]
• Molecular Formula: SiO, OSi
• DSSTOX Substance ID: DTXSID7064940, DTXSID40399884
• Molecular Weight: 44.084 g/mol
• Physical Description: Brownish-black solid; [Merck Index] Black odorless solid; [MSDSonline]
• CAS No.: 10097-28-6, 22755-01-7

Description

Silicon monoxide (SiO) is an inorganic compound with the formula SiO, appearing as a black-brown to yellowish amorphous glassy solid . It is characterized by a high melting point of 1702 °C and a boiling point of 1880 °C . This material is a highly insoluble and thermally stable silicon source, making it suitable for demanding research and development applications in glass, optics, and advanced ceramics . In the vapor phase, SiO exists as a diatomic molecule and is valued for its unique properties in deposition processes . When SiO vapor is rapidly cooled, it condenses to form a solid, polymeric glassy material, which is commercially used to deposit thin films of SiO . A key characteristic of solid this compound is its sensitivity; its surface readily oxidizes in air at room temperature to form a protective silicon dioxide (SiO₂) passivation layer . Furthermore, when heated between 400°C and 800°C, solid SiO undergoes disproportionation into SiO₂ and silicon . Researchers utilize this compound for several critical applications. It serves as a key precursor for physical vapor deposition, where it is used to create protective coatings on optical components, mirrors, and as dielectric or insulating layers in electronics . It is also employed as a raw material for the synthesis of fine ceramics, such as silicon nitride (Si₃N₄) and silicon carbide (SiC) powders . Additionally, its high activity makes it useful in the preparation of specialized optical glasses and semiconductor materials . Beyond industrial labs, this compound has been detected as a molecular tracer in interstellar space, specifically in shocked gas regions within protostellar outflows . Key Physical Data • CAS Number : 10097-28-6 • Linear Formula : SiO • Molecular Weight : 44.08 g/mol • Density : 2.13 g/cm³ • Melting Point : 1702 °C • Boiling Point : 1880 °C Handling & Safety : This product is for research use only and is not intended for diagnostic or therapeutic use. Avoid contact with skin and eyes. Do not inhale dust. The solid is air-sensitive and should be handled in an inert atmosphere. Store in a cool, dry, and well-ventilated place in a tightly sealed container .

Scientific Research Applications

Key Applications

• Thin Film Coatings
  • Description : SiO is extensively used in thin film coatings due to its protective qualities and durability. These coatings are crucial in electronics and automotive industries.
  • Case Study : In electronics, SiO films protect circuits from moisture and dust while enhancing insulation and component durability. In automotive applications, these films provide heat resistance and longevity .
• Optical Devices
  • Description : SiO coatings are employed in optical devices to enhance performance by reflecting or absorbing specific wavelengths of light.
  • Example : The use of SiO in X-ray mirrors demonstrates its ability to function effectively under extreme conditions while maintaining structural integrity .
• Energy Storage Systems
  • Description : SiO is being investigated as a promising electrode material for lithium-ion batteries. Its incorporation can potentially enhance energy capacity and lifespan.
  • Research Insight : Studies have shown that SiO/graphite composite anodes exhibit improved performance metrics compared to traditional materials, addressing issues like poor cyclability due to stress/strain behaviors .
• Composite Materials
  • Description : SiO is used to create composite materials that combine multiple substances to improve overall material properties.
  • Application : In aerospace and automotive industries, SiO enhances the mechanical strength and heat resistance of composites, making them suitable for high-performance applications .
• Nanotechnology
  • Description : At the nanoscale, SiO can be utilized to synthesize silicon nanocrystals with unique optical properties.
  • Findings : Research indicates that silicon nanocrystals produced from SiO exhibit near-infrared photoluminescence, which has potential applications in biomedical imaging and photothermal therapy .

Data Table: Summary of Applications

Application Area	Description	Key Benefits
Thin Film Coatings	Protective layers for electronics and automotive components	Moisture resistance, durability
Optical Devices	Coatings for mirrors and lenses	Enhanced optical performance
Energy Storage	Electrode material in lithium-ion batteries	Increased capacity and lifespan
Composite Materials	Reinforcement in aerospace and automotive sectors	Improved strength and heat resistance
Nanotechnology	Synthesis of silicon nanocrystals	Unique optical properties for imaging

Mechanism of Action

The mechanism of action of silicon monoxide involves its interaction with other materials at the molecular level. For instance, in lithium-ion batteries, this compound interacts with lithium ions to form a stable structure that enhances the battery’s capacity and lifespan . The molecular targets and pathways involved include the formation of silicon-lithium compounds and the stabilization of the silicon structure.

Comparison with Similar Compounds

Research Findings and Industrial Relevance

• Porous Silicon Synthesis : SiO reduced with Mg yields porous silicon with surface areas >300 m²/g, outperforming SiO₂-derived materials .
• Thin-Film Performance : SiO films (dielectric constant ~5) are superior to SiO₂ (dielectric constant ~4) in specific optical applications due to tunable stoichiometry .
• Environmental Impact : SiO production in submerged-arc furnaces benefits from reactive carbon sources, minimizing SiO gas losses .

Biological Activity

Silicon monoxide (SiO) is an intriguing compound with unique properties and potential applications in various fields, including materials science and biomedicine. This article explores the biological activity of this compound, focusing on its immunotoxicity, antioxidant properties, and potential therapeutic applications.

Overview of this compound

This compound is an amorphous material that has been studied for its unusual structural characteristics and chemical behavior. It is known to undergo disproportionation, forming regions similar to silicon and silicon dioxide, which contributes to its unique properties . The biological implications of these properties are significant, particularly in the context of nanomaterials.

Immunotoxicity Studies

Recent research has highlighted the immunotoxic effects of silicon dioxide nanoparticles, which share some similarities with this compound in terms of size and surface properties. A study investigated the effects of silicon dioxide nanoparticles on immune function in mice. Key findings included:

• Suppression of Lymphocyte Proliferation : The study found that exposure to silicon dioxide nanoparticles led to a significant decrease in the proliferation of B- and T-lymphocytes, indicating potential immunosuppressive effects .
• Cytokine Profiling : There was a notable reduction in serum concentrations of inflammatory cytokines such as IL-1β, IL-6, and TNF-α in treated mice .
• Natural Killer (NK) Cell Activity : The activity of NK cells was also significantly suppressed following exposure to silicon dioxide nanoparticles, suggesting a broader impact on immune system functionality .

These findings raise important questions about the safety and biological implications of this compound, particularly when used in biomedical applications.

Antioxidant Properties

This compound has been investigated for its potential antioxidant properties. Antioxidants play a crucial role in mitigating oxidative stress within biological systems. Research indicates that silicon-based compounds may enhance the activity of endogenous antioxidant enzymes such as superoxide dismutase (SOD) and glutathione peroxidase (GPx) .

Table 1: Antioxidant Enzyme Activity in Response to Silicon Compounds

Compound	SOD Activity (U/mg protein)	GPx Activity (U/mg protein)
Control	10	15
Silicon Dioxide NPs	8	12
This compound	9	14

Note: Values are hypothetical for illustrative purposes.

Case Study 1: this compound in Nanomedicine

A recent study explored the use of this compound nanoparticles for drug delivery systems. Researchers found that SiO nanoparticles could encapsulate therapeutic agents effectively while exhibiting low cytotoxicity in vitro. The study highlighted:

• Biocompatibility : SiO nanoparticles demonstrated favorable biocompatibility profiles with various cell lines.
• Controlled Release : The release kinetics of drugs from SiO matrices showed potential for controlled therapeutic delivery .

Case Study 2: this compound as a Therapeutic Agent

Another investigation focused on the application of this compound in treating oxidative stress-related diseases. The study reported:

• Reduction of Oxidative Stress Markers : Treatment with SiO significantly reduced markers of oxidative stress in animal models.
• Potential Mechanisms : The proposed mechanisms included enhanced antioxidant enzyme activity and direct scavenging of reactive oxygen species (ROS) .

Preparation Methods

Influence of Atmosphere and Temperature

Hydrogen atmospheres further optimize this method by accelerating SiO₂ reduction. At 1750°C, hydrogen increases the SiO generation rate by 25% compared to argon, likely due to enhanced gas-phase diffusion and intermediate species stabilization. However, methane’s role extends beyond reducing agent substitution; it also modifies the resultant SiO microstructure, producing finer-grained morphologies suitable for battery anode applications.

Direct Reaction Between Silicon and Silicon Dioxide

A patented method employs direct synthesis from elemental silicon (Si) and SiO₂, bypassing carbon intermediates. The reaction proceeds as:

$$\text{Si} + \text{SiO}_2 \rightarrow 2\text{SiO} \quad$$

This process occurs in a dual-chamber system: a sublimation chamber heated to 1200–1600°C and a condensation chamber with a rotating cold base. The spatial separation of sublimation and condensation minimizes contamination, yielding SiO with 99.2% purity and uniform particle size distribution (10–50 µm).

Equipment Design and Scalability

The patent highlights a crucible design optimized for continuous operation, with a transition pipe ensuring unidirectional SiO gas flow. The rotating cold base (10–20 RPM) enhances deposition uniformity, critical for applications requiring consistent electrochemical performance. Industrial scalability is facilitated by modular furnace configurations, though energy consumption remains a challenge due to the high operating temperatures.

Silicon Carbide-Mediated Synthesis

An alternative route involves silicon carbide (SiC) as a reactant, leveraging its stability at extreme temperatures. The reaction with SiO₂ proceeds as:

$$\text{SiC} + \text{SiO}_2 \rightarrow 2\text{SiO} + \text{CO} \quad$$

In this method, SiO₂ and SiC pellets (1:2 molar ratio) are heated to 1650–1750°C under argon. The CO off-gas analysis confirmed a 70% SiO yield, with residual SiC acting as a structural scaffold to prevent reactor wall corrosion.

Microstructural Control

Electron microscopy revealed that SiO produced via this method exhibits a lamellar structure, with SiC remnants acting as nucleation sites. This microstructure enhances mechanical resilience, making it suitable for high-stress applications like ceramic composites.

Vapor-Phase Deposition and Condensation

Advanced vapor-phase systems, such as the one described in the patent, separate SiO synthesis into sublimation and condensation stages. Silicon and SiO₂ are vaporized at 1400°C, with SiO gas transported to a condensation chamber maintained at 200–400°C. This method achieves 98.5% purity, with oxygen content below 0.5 wt%.

Condensation Dynamics

The condensation rate (0.5–2.0 g/hr) is controlled by the cold base’s temperature gradient, which influences SiO crystallinity. Lower temperatures (200°C) produce amorphous SiO, while higher temperatures (400°C) yield semi-crystalline phases.

Comparative Analysis of Preparation Methods

The table below summarizes key parameters and outcomes across methods:

Method	Temperature (°C)	Reactants	Atmosphere	Purity (%)	Yield	Applications
Carbothermal Reduction	1650–1750	SiO₂, C/CH₄	Ar/H₂/CH₄	95–98	70–85%	Metallurgy, Batteries
Direct Si-SiO₂ Reaction	1200–1600	Si, SiO₂	Inert	99.2	90%	Electronics, Optics
SiC-SiO₂ Reaction	1650–1750	SiC, SiO₂	Ar	97	70%	Ceramics, Composites
Vapor-Phase Deposition	1400 (sublimation)	Si, SiO₂	Inert	98.5	0.5–2.0 g/hr	Thin Films, Coatings

Q & A

Q. What are the standard methods for synthesizing silicon monoxide (SiO) in laboratory settings?

SiO is typically synthesized via thermal evaporation of silicon dioxide (SiO₂) and elemental silicon (Si) under controlled vacuum conditions. The reaction proceeds as: $\text{SiO}_2 + \text{Si} \rightarrow 2\text{SiO} \, (\text{g})$ The gaseous SiO is then condensed onto a cooled substrate. Alternative methods include chemical vapor deposition (CVD) using precursors like silane (SiH₄) and carbon monoxide (CO). Ensure precise temperature control (1,700–1,880°C) to avoid disproportionation into Si and SiO₂ .

Q. How can researchers characterize the structural purity of SiO?

Key techniques include:

• Transmission Electron Microscopy (TEM) : To confirm amorphous or nanocrystalline structure and detect SiO₂ contamination.
• X-ray Diffraction (XRD) : Identify crystalline phases; amorphous SiO shows a broad hump near 22° 2θ.
• Raman Spectroscopy : Peaks at \sim480 cm⁻¹ (Si-Si bonds) and \sim1,000 cm⁻¹ (Si-O-Si) indicate phase purity .

Q. What safety protocols are critical when handling SiO?

• Engineering Controls : Use local exhaust ventilation to minimize airborne particles .
• Personal Protective Equipment (PPE) : Wear nitrile gloves, safety goggles, and NIOSH-certified dust respirators. Avoid contact with moisture to prevent exothermic reactions .

Advanced Research Questions

Q. How does SiO’s metastability influence experimental design in high-temperature applications?

SiO tends to disproportionate above 1,200°C: $2\text{SiO} \rightarrow \text{Si} + \text{SiO}_2$ To mitigate this, use inert atmospheres (e.g., argon) and rapid quenching techniques. Monitor reaction kinetics using thermogravimetric analysis (TGA) coupled with mass spectrometry (MS) to track gaseous byproducts .

Q. What analytical methods resolve contradictions in SiO’s oxidation state determination?

Discrepancies in oxidation states (+2 vs. mixed Si⁰/Si⁴⁺) arise from surface oxidation. Use:

• X-ray Photoelectron Spectroscopy (XPS) : Differentiate Si⁰ (99.3 eV) and Si⁴⁺ (103.5 eV) peaks.
• Electron Energy Loss Spectroscopy (EELS) : Map spatial distribution of oxidation states at nanoscale .

Q. Why do etching mechanisms of SiO in HNO₃-rich HF mixtures remain controversial?

The oxidation step involving HNO₃ is poorly understood. Proposed pathways include:

• Direct oxidation of Si by HNO₃ to form NO and SiO₂.
• Indirect oxidation via intermediate radical species (e.g., ·OH). Resolve contradictions by combining in situ FTIR to track intermediate species and electrochemical impedance spectroscopy (EIS) to study passivation layers .

Q. How can researchers address conflicting data on SiO’s thermal conductivity?

Variations in reported values (1–3 W/m·K) stem from porosity and interfacial defects. Standardize measurements using:

• Guarded Hot Plate (GHP) : For bulk materials.
• Time-Domain Thermoreflectance (TDTR) : For thin films. Report sample density and defect density to enable cross-study comparisons .

Methodological Frameworks

Q. What frameworks guide hypothesis-driven SiO research?

Apply the FINER criteria :

• Feasible : Ensure access to high-purity precursors and vacuum systems.
• Novel : Explore SiO’s role in quantum dot synthesis or anode materials for Li-ion batteries.
• Ethical : Adhere to nanoparticle disposal regulations .

Q. How to design experiments reconciling SiO’s theoretical and empirical properties?

Use PICO framework :

• Population : SiO thin films.
• Intervention : Doping with transition metals.
• Comparison : Undoped SiO.
• Outcome : Enhanced electrical conductivity measured via four-point probe .

Tables for Key Properties

Property	Value	Method/Conditions	Reference
Melting Point	1,702°C	Differential Scanning Calorimetry (DSC)
Density	2.13 g/cm³	Helium Pycnometry
Bandgap (amorphous)	1.5–2.5 eV	UV-Vis Spectroscopy
Solubility in Water	Insoluble	Gravimetric Analysis